2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C14H19N5O2/c1-11-5-15-14(16-6-11)20-9-12-3-2-4-19(7-12)8-13-18-17-10-21-13/h5-6,10,12H,2-4,7-9H2,1H3
• InChI Key: HLYHFGDSKJKYNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)CC3=NN=CO3
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in scientific research. This compound is a potential drug candidate that has shown promising results in the treatment of various diseases.

Mechanism Of Action

The mechanism of action of 2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes and proteins that are involved in various cellular processes. It has also been proposed that the compound may act by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation. The compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

The advantages of using 2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole in lab experiments include its potential therapeutic applications and its ability to inhibit certain enzymes and proteins. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

The future directions for research on 2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole include further studies on its mechanism of action and its potential therapeutic applications. It is also important to investigate the toxicity and safety of this compound in animal models and human clinical trials. Additionally, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of new drug candidates with improved efficacy and safety profiles.
In conclusion, 2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole is a promising chemical compound that has shown potential in the treatment of various diseases. Its mechanism of action and biochemical and physiological effects are still being studied, and further research is needed to fully understand its therapeutic potential. The development of more efficient synthesis methods and analogs of this compound may lead to the discovery of new drug candidates with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole has been reported in the literature. The synthesis involves the reaction of 5-methyl-2-nitropyrimidine with 1-(2-bromoethyl)-4-methylpiperidine and sodium azide in dimethylformamide (DMF). The resulting compound is then treated with triethylamine and acetic anhydride to obtain the final product.

Scientific Research Applications

2-[[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, antitumor, and antiviral activities. The compound has also shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.